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Compound of Interest

Compound Name: 4-Amino-3-bromophenol
CAS No.: 74440-80-5
Cat. No.: B183259
Get Quote
. J

Executive Summary & Chemical Identity

4-Amino-3-bromophenol is a halogenated organic intermediate commonly used in the
synthesis of pharmaceuticals and agrochemicals.[1] Unlike standard organic waste, the
presence of both an amine group (oxidation risk) and a bromine atom (halogenated waste
stream) dictates a specific disposal pathway.

Critical Operational Directive: This compound must never be commingled with non-halogenated
organic solvents or strong oxidizers. Its thermal destruction requires specific incineration
conditions (high temperature/residence time) to prevent the formation of hydrogen bromide
(HBr) gas and potential brominated dioxins.

Chemical Profile
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Property Specification

CAS Number 74440-80-5

Formula CeHsBrNO

Physical State Solid (Crystalline powder)

Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2,

Hazards (GHS
( ) Aquatic Acute/Chronic

Waste Class Halogenated Organic

Pre-Disposal Assessment & Segregation

Before initiating disposal, you must characterize the waste state. The presence of the bromine

atom classifies this as Halogenated Waste.

The "Why" Behind the Protocol

Standard laboratory incinerators often operate at temperatures sufficient for hydrocarbons but
may not handle high-halogen loads efficiently without scrubbers.

o Improper Disposal: Mixing with non-halogenated solvents (e.g., acetone, ethanol waste)
dilutes the halogen content but complicates the downstream fuel blending process used by
waste handlers.

e Oxidation Risk: The amino group (

) is susceptible to rapid oxidation. Waste containers must be opaque or amber to prevent
light-induced degradation which can form tar-like polymerization products, complicating
container cleaning and analysis.[1]

Compatibility Matrix
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Substance Class

Compatibility Status

Mechanism of Failure

Strong Oxidizers (Nitric Acid,

Peroxides)

INCOMPATIBLE

Rapid oxidation of amine;

exothermic reaction; fire risk.

[1]

Acid Chlorides / Anhydrides

INCOMPATIBLE

Vigorous acylation; generation

of heat and acid fumes.[1]

Halogenated Solvents (DCM,

Safe for co-disposal in

COMPATIBLE
Chloroform) halogenated waste streams.[1]
Safe chemically, but creates a
Non-Halogenated Solvents . i
CONDITIONAL "mixed" waste stream that is

(Methanol)

more expensive to treat.[1]

Operational Disposal Protocol
Workflow Visualization

The following decision tree outlines the logical flow for disposing of 4-Amino-3-bromophenol

in various states.
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Figure 1: Decision tree for the segregation and packaging of 4-Amino-3-bromophenol waste.
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Step-by-Step Procedure
A. Solid Waste (Pure Compound or Spill Cleanup)

o PPE Requirements: Nitrile gloves (double-gloved recommended), safety goggles, and lab
coat. Use a P95/P100 dust mask if handling open powder outside a fume hood.

e Primary Containment: Transfer the solid into a wide-mouth High-Density Polyethylene
(HDPE) jar or an Amber Glass jar.

o Note: Avoid clear glass if the waste will be stored for >1 week to prevent UV degradation.
» Labeling: Affix a hazardous waste label.

o Constituents: "4-Amino-3-bromophenol (Solid)"[1]

o Hazard Checkboxes: Toxic, Irritant.[2][3][4]

» Secondary Containment: Place the sealed jar into a clear LDPE zip-lock bag to prevent
contamination of the outer container during transport.

B. Liquid Waste (Reaction Mixtures)

o Solvent Assessment: Determine the primary solvent.
e Segregation:
o If in DCM/Chloroform: Pour into the Halogenated Waste carboy.

o If in Methanol/Ethyl Acetate: Pour into a separate waste container. Crucial: You must tag
this container as "Contains Halogens" even if the solvent is non-halogenated. This alerts
the disposal facility to use the correct incineration line.

e pH Check: Ensure the solution is not acidic (pH < 2). If acidic, neutralize carefully with
Sodium Bicarbonate before adding to organic waste drums to prevent corrosion of the steel
waste drum.

Emergency Contingencies
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Spill Management (Dry Powder)[1]

 |solate: Evacuate the immediate area of unnecessary personnel.
e Protect: Don PPE including respiratory protection (N95 minimum).

» Contain: Do not dry sweep (creates dust). Cover the spill with wet paper towels or use a
HEPA-filtered vacuum dedicated to chemical cleanup.

o Dispose: Place all cleanup materials into the Solid Hazardous Waste stream (as described in
Section 3A).

Exposure Response[1][6][7][10]

» Eye Contact: Rinse immediately with water for 15 minutes.[5] The bromine substitution
increases the irritant potential compared to standard aminophenols.

o Skin Contact: Wash with soap and water.[6][2][4] Do not use ethanol, as it may increase
transdermal absorption of the brominated compound.

Regulatory & Compliance Framework
All disposal activities must align with local and federal regulations.[7]

o US EPA (RCRA): While not explicitly P-listed or U-listed by specific CAS in all jurisdictions,
this compound is regulated as a characteristic hazardous waste due to toxicity and halogen
content.

e DOT Shipping (for waste haulers):

[¢]

UN Number: UN 2811

[e]

Proper Shipping Name: Toxic solid, organic, n.o.s. (4-Amino-3-bromophenol)[1]

Class: 6.1

o

[¢]

Packing Group: I
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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